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Introduction
Flavesone is a naturally occurring β-triketone found in the essential oil of plants such as the

New Zealand Mānuka (Leptospermum scoparium)[1]. Chemically identified as 6-isobutyryl-

2,2,4,4-tetramethyl-1,3,5-cyclohexanetrione, this compound has garnered significant scientific

interest due to its potent biological activities[1]. Recent research has highlighted its potential as

a biopesticide, demonstrating efficacy against major stored product pests and various urban

pests, including insecticide-resistant strains of mosquitoes[1][2][3]. Its novel mode of action

suggests it could be a valuable tool in integrated pest management programs[2][3]. This

technical guide provides a comprehensive overview of the known physical and chemical

properties of Flavesone, detailed experimental protocols for its synthesis and analysis, and an

exploration of its biological activities.

Chemical Identification and Structure
IUPAC Name: 2,2,4,4-tetramethyl-6-(2-methylpropanoyl)cyclohexane-1,3,5-trione[4]

CAS Number: 22595-45-5[1][4][5]

Molecular Formula: C₁₄H₂₀O₄[1][4][5][6][7]
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Synonyms: 6-Isobutyryl-2,2,4,4-tetramethylcyclohexane-1,3,5-trione, UNII-9X167ZSG8Z[4]

[5]

Physical and Chemical Properties
The physical and chemical properties of Flavesone are summarized in the table below. These

characteristics are crucial for understanding its environmental fate, designing formulations, and

developing analytical methods.

Property Value Source(s)

Molecular Weight 252.31 g/mol [1][4][5]

Boiling Point 392.9 °C to 404 °C (estimated) [1][5]

Water Solubility
2.242 mg/L at 25°C

(estimated)

logP (o/w) 2.510 (estimated)

Kovats Retention Index
1538 - 1546 (non-polar

column)
[4][6]

Chemical Stability
Stable under normal

conditions.

Experimental Protocols
Synthesis
While Flavesone is a natural product, synthetic routes are essential for producing larger

quantities for research and commercial development. The total synthesis of Flavesone and

related β-triketones can be effectively achieved from phloroglucinol via a two-step process[1].

Protocol: Synthesis of Flavesone via Friedel-Crafts Acylation and Cyclization

Step 1: Friedel-Crafts Acylation: Phloroglucinol is subjected to a Friedel-Crafts acylation

reaction. This involves reacting phloroglucinol with an appropriate acylating agent (e.g.,

isobutyryl chloride) in the presence of a Lewis acid catalyst (e.g., aluminum chloride) to

attach the isobutyryl group to the aromatic ring[1].
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Step 2: Cyclization and Methylation: The acylated intermediate undergoes intramolecular

cyclization to form the cyclohexanetrione core. Subsequent double geminal dimethylation

yields the final Flavesone structure[1]. A related, well-documented procedure for flavone

synthesis is the Baker-Venkataraman rearrangement, which involves the rearrangement of

an o-acyloxyacetophenone to a β-diketone, followed by acid-catalyzed cyclization[8].
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General synthetic workflow for β-triketones like Flavesone.

Isolation and Purification from Natural Sources
Flavesone can be isolated from the essential oil of Leptospermum scoparium (Mānuka)[1]. A

general protocol for the isolation of flavonoids from plant material is outlined below.

Protocol: Isolation from Plant Material

Extraction: Dried and powdered plant material (e.g., Mānuka leaves) is extracted with a

suitable solvent, such as methanol, often using a Soxhlet apparatus[9].

Solvent Partitioning: The crude extract is concentrated, redissolved in water, and sequentially

partitioned with solvents of increasing polarity (e.g., petroleum ether, ethyl acetate, butanol)

to separate compounds based on their polarity[9]. Flavesone, being moderately polar, would

likely concentrate in the ethyl acetate fraction.

Chromatographic Purification: The target fraction is subjected to column chromatography.

Silica Gel Chromatography: The fraction is loaded onto a silica gel column and eluted with

a gradient of solvents (e.g., chloroform/methanol) to separate individual compounds[9].

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1254376?utm_src=pdf-body
https://www.benchchem.com/product/b1254376
https://mentis.uta.edu/dashboard/file/download/id/195436
https://www.benchchem.com/product/b1254376?utm_src=pdf-body-img
https://www.benchchem.com/product/b1254376?utm_src=pdf-body
https://www.benchchem.com/product/b1254376?utm_src=pdf-body
https://www.benchchem.com/product/b1254376
https://www.mdpi.com/1420-3049/9/7/602
https://www.mdpi.com/1420-3049/9/7/602
https://www.benchchem.com/product/b1254376?utm_src=pdf-body
https://www.mdpi.com/1420-3049/9/7/602
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sephadex LH-20 Chromatography: For final purification, size-exclusion chromatography

using Sephadex LH-20 with methanol as the eluent is highly effective for isolating

flavonoids[10].

Purity Analysis: The purity of the isolated Flavesone is confirmed using analytical techniques

such as HPLC and GC-MS.
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General workflow for the isolation of Flavesone.

Analytical Characterization
High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC is a common

and effective method for the separation and quantification of Flavesone. A nonpolar

stationary phase (e.g., C18) with a polar mobile phase is typically used[1].

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is used for both identification

and quantification. The NIST Chemistry WebBook reports a Kovats Retention Index of 1538

for Flavesone on a DB-5 MS capillary column[6]. Mass spectrometry data from PubChem

shows characteristic mass-to-charge ratio (m/z) peaks at 252 and 139[4].

Nuclear Magnetic Resonance (NMR) and Infrared (IR) Spectroscopy: While specific, detailed

NMR (¹H, ¹³C) and IR spectra for Flavesone are not readily available in the cited literature,

these techniques are standard for the structural elucidation of related flavones and

flavanones[11][12][13][14]. For similar compounds, IR spectra typically show characteristic

absorptions for hydroxyl (if present) and ketone groups[12].

Biological Activity and Signaling Pathways
Insecticidal Activity
Flavesone has demonstrated significant insecticidal properties, positioning it as a promising

biopesticide[1].

Grain Protection: It is effective in controlling major stored product pests, such as the lesser

grain borer (Rhyzopertha dominica), protecting stored wheat for extended periods[1].

Urban Pest Control: Studies show Flavesone is effective against urban pests like

mosquitoes (Aedes aegypti, Culex quinquefasciatus) and the house fly (Musca domestica)[2]

[3].

Novel Mode of Action: Preliminary research indicates that Flavesone's mode of action differs

from that of common synthetic pyrethroids. It shows activity against pyrethroid-resistant

insects, suggesting it does not target the voltage-gated sodium channel[3]. This makes it a

potential "resistance breaker" for use in integrated pest management strategies[2][3].
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Interaction with Cellular Signaling Pathways
Specific research on the interaction of Flavesone with major cellular signaling pathways is

currently limited. The scientific literature does not contain specific studies on its effects on

pathways such as PI3K/Akt, NF-κB, or Wnt[1].

However, flavonoids as a broad class of compounds are well-known to modulate various

signaling pathways that are critical in cell survival, proliferation, and inflammation[15][16].

These interactions are central to their observed anti-inflammatory and chemopreventive

effects[15][16][17]. For instance, many flavones can induce apoptosis (programmed cell death)

in cancer cells by modulating pathways mediated by death receptors, such as the Fas receptor

pathway[15].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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